Cas no 1107621-03-3 ((2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide
• CAS No: 1107621-03-3
• MF: C₁₈H₁₄N₂OS
• MW: 306.381562709808
• CID: 6424113
• PubChem ID: 690181
• Update Time: 2025-11-05

(2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide
• N-(4-phenylthiazol-2-yl)cinnamamide
• 2-Propenamide, 3-phenyl-N-(4-phenyl-2-thiazolyl)-, (2E)-
• F0298-0058
• (2E)-3-Phenyl-N-(4-phenyl-1,3-thiazol-2-yl)-2-propenamide #
• (E)-N-(4-Phenylthiazol-2-yl) cinnamamide
• 3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)acrylamide
• 1107621-03-3
• 57QC32JP5W
• AG-690/11629440
• 2-Propenamide, 3-phenyl-N-(4-phenyl-2-thiazolyl)-
• CHEMBL452100
• (2E)-3-Phenyl-N-(4-phenyl-2-thiazolyl)-2-propenamide
• 3-Phenyl-N-(4-phenyl-2-thiazolyl)-2-propenamide
• HMS1397P15
• Z27772097
• BDBM50255301
• WAY-382659
• WOJRHCOBUKJCAJ-VAWYXSNFSA-N
• (2E)-3-Phenyl-N-(4-phenyl-1,3-thiazol-2-yl)-2-propenamide
• (E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide
• AKOS000523355
• 2-Cinnamamido-4-phenylthiazole
• STK173781

• Inchi： 1S/C18H14N2OS/c21-17(12-11-14-7-3-1-4-8-14)20-18-19-16(13-22-18)15-9-5-2-6-10-15/h1-13H,(H,19,20,21)/b12-11+
• InChI Key： WOJRHCOBUKJCAJ-VAWYXSNFSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 306.08268425g/mol
• Monoisotopic Mass: 306.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Melting Point: 238-239 °C(Solv: ethanol (64-17-5))
• pka: 7.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide

Introduction to (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1107621-03-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide, provides a detailed insight into its structural composition, which includes a phenyl group, a prop-2-enamide moiety, and a 1,3-thiazole ring. These structural elements not only contribute to its unique chemical properties but also open up numerous possibilities for its application in drug discovery and therapeutic development.

In recent years, there has been a surge in research focused on the development of novel bioactive molecules that can interact with biological targets in a highly specific manner. The compound CAS number 1107621-03-3 has emerged as a promising candidate in this regard. Its molecular structure suggests potential interactions with various biological receptors and enzymes, making it a valuable scaffold for the design of new therapeutic agents.

The phenyl group in the molecule is known for its ability to enhance binding affinity and selectivity when interacting with biological targets. This feature is particularly important in drug design, where high specificity is crucial to minimize side effects. Additionally, the prop-2-enamide moiety can contribute to the molecule's solubility and bioavailability, which are critical factors for the development of effective drugs.

The presence of a 1,3-thiazole ring adds another layer of complexity to the compound's structure. Thiazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound's 1,3-thiazole ring may further modulate its biological effects, making it an attractive candidate for further investigation.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its interaction with enzymes involved in inflammatory pathways. The findings suggest that it may have the potential to modulate these pathways, thereby offering a new approach to treating inflammatory diseases. Additionally, preliminary studies have indicated that it may exhibit inhibitory activity against certain cancer-related enzymes, making it a promising candidate for oncology research.

The synthesis of this compound has also been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct its complex structure efficiently. These techniques not only facilitate the production of sufficient quantities of the compound for research purposes but also allow for modifications to be made to its structure to enhance its biological activity.

In conclusion, the compound with CAS number 1107621-03-3, known as (2E)-3-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)prop-2-enamide, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging health issues facing society today.